Cas no 4812-22-0 (3-Hexene, 3-nitro-)

• Product name: 3-Hexene, 3-nitro-
• CAS No: 4812-22-0
• MF: C₆H₁₁NO₂
• MW: 129.15704
• CID: 331747
• PubChem ID: 20950

3-Hexene, 3-nitro- Chemical and Physical Properties

Names and Identifiers

• 3-Hexene, 3-nitro-
• 3-Nitro-3-hexene
• (3Z)-3-Nitro-3-hexene
• 3-hexene, 3-nitro-, (3Z)-
• 4812-22-0
• 3-nitro-hex-3-ene
• DTXSID4020955

• Inchi： InChI=1S/C6H11NO2/c1-3-5-6(4-2)7(8)9/h5H,3-4H2,1-2H3/b6-5+
• InChI Key： LDKGEUAGEISBIX-AATRIKPKSA-N
• SMILES： CC/C=C(/[N+]([O-])=O)\CC

Computed Properties

• Exact Mass: 129.07903
• Monoisotopic Mass: 129.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.0359 (estimate)
• Boiling Point: 209.22°C (rough estimate)
• Flash Point: 65.6°C
• Refractive Index: 1.4411 (estimate)
• PSA: 43.14